1-(4-Methylpiperidin-1-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione

• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione
• InChI: InChI=1S/C23H29N3O3/c1-17-9-13-25(14-10-17)23(29)22(28)19-15-26(20-8-4-3-7-18(19)20)16-21(27)24-11-5-2-6-12-24/h3-4,7-8,15,17H,2,5-6,9-14,16H2,1H3
• InChI Key: BPIOCQGKCFJTJL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

1-(4-Methylpiperidin-1-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione is a useful research compound. Its molecular formula is C23H29N3O3 and its molecular weight is 395.503. The purity is usually 95%.
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Scientific Research Applications

Alkoxycarbonylpiperidines in Aminocarbonylation

Alkoxycarbonylpiperidines have been used as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. These reactions are crucial for synthesizing carboxamides and ketocarboxamides, highlighting the compound's relevance in organic synthesis and potential pharmaceutical applications (Takács et al., 2014).

Nematic Polyurethanes from Piperidine Derivatives

Piperidine derivatives have been utilized to derive nematic polyurethanes, demonstrating their importance in materials science, particularly in the creation of semicrystalline and amorphous polymers with varying thermostability. This application is vital for developing materials with specific thermal and physical properties (Kricheldorf & Awe, 1989).

Synthesis of Nα-urethane-protected β- and γ-amino Acids

The one-pot synthesis approach for Nα-urethane-protected β-alanine and γ-aminopropionic acid using derivatives similar to the compound underscores its potential in synthesizing protected amino acids. This process is crucial for peptide synthesis and drug development, showcasing the compound's utility in biochemistry and pharmaceuticals (Cal et al., 2012).

Anticancer Activity of Indole and Piperidine Derivatives

Derivatives structurally related to the compound have shown moderate to potent anticancer activities against various cancer cell lines, emphasizing its potential in medicinal chemistry and oncology research. Such studies are fundamental for discovering new anticancer agents (Jiang, Xu, & Wu, 2016).

Ligands of GluN2B-containing NMDA Receptors

Research on derivatives of the compound as ligands for GluN2B-containing NMDA receptors indicates their significance in neuroscience. They have shown potential in modulating NMDA receptor activity, which is crucial for understanding and treating neurological disorders (Gitto et al., 2014).